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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 3-Ethylcyclopentene (CAS No. 694-35-

9). The information herein is intended to support researchers, scientists, and drug development

professionals in the safe handling, use, and management of this compound.

GHS Hazard Identification and Classification
3-Ethylcyclopentene is classified under the GHS framework based on its toxicological

properties. The primary hazard identified is acute oral toxicity.[1][2][3]

GHS Label Elements
The GHS label for 3-Ethylcyclopentene includes the following elements:

Pictogram:

alt text

Signal Word:Warning[1][2][3]

Hazard Statement:

H302: Harmful if swallowed.[1][2][3]
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Precautionary Statements:

Prevention:

P264: Wash hands and any exposed skin thoroughly after handling.[1][2][3]

P270: Do not eat, drink or smoke when using this product.[1][2][3]

Response:

P301+P317: IF SWALLOWED: Get medical help.[1][3]

P330: Rinse mouth.[1][3]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1][3]

Hazard Classification Summary
The detailed GHS classification for 3-Ethylcyclopentene is summarized in the table below.

Hazard Class Hazard Category GHS Classification Basis

Acute Toxicity (Oral) Category 4

Based on aggregated

notifications to the ECHA C&L

Inventory.[1]

Flammability Not Classified
No publicly available data for

3-Ethylcyclopentene.

Skin Corrosion/Irritation Not Classified
No publicly available data for

3-Ethylcyclopentene.

Serious Eye Damage/Irritation Not Classified
No publicly available data for

3-Ethylcyclopentene.

Quantitative Data Summary
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While specific experimental data for 3-Ethylcyclopentene is not readily available in the public

domain, the GHS classification provides an estimated range for its acute oral toxicity. Physical

and chemical properties have been compiled from various sources.

Table 2.1: Toxicological Data
Endpoint Value Classification Basis

Acute Oral LD50 (Rat)
300 < LD50 ≤ 2000 mg/kg

(estimated)

This range corresponds to the

GHS criteria for Acute Toxicity

(Oral), Category 4.[3][4][5] The

classification is based on

ECHA C&L Inventory

notifications.[1]

Table 2.2: Physical and Chemical Properties
Property Value Source(s)

CAS Number 694-35-9 PubChem, NIST[1][6]

Molecular Formula C₇H₁₂ PubChem, NIST[1][6]

Molecular Weight 96.17 g/mol PubChem[1]

Boiling Point 97.85°C ChemBK[7]

Density 0.7784 g/mL ChemBK[7]

Refractive Index 1.4291 ChemBK[7]

Experimental Protocols
Detailed experimental reports for the GHS classification of 3-Ethylcyclopentene are not

publicly available. However, the classification for acute oral toxicity is typically determined using

standardized methods such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
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The "Acute Toxic Class Method" (OECD 423) is a sequential testing procedure used to classify

a substance into a GHS category with the use of a minimal number of animals.[1][8][9][10]

Objective: To determine the acute oral toxicity of a substance and assign a GHS classification.

Methodology Outline:

Animal Model: Typically, young adult female rats are used.[1][11]

Housing and Fasting: Animals are housed in suitable conditions and fasted prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The

volume administered is generally kept low.[1]

Stepwise Procedure:

A starting dose (e.g., 300 mg/kg for expected Category 4) is administered to a group of

three animals.

The outcome (survival or mortality) determines the next step.

If mortality is observed in two or three animals, the test is stopped, and the substance is

classified.

If one or no animals die, the procedure is repeated with a higher dose in another group of

animals.

Conversely, if the starting dose causes significant mortality, a lower dose is tested.

Observations: Animals are observed for signs of toxicity and mortality for at least 14 days.

[11] Body weight is recorded at specified intervals.

Pathology: At the end of the observation period, all surviving animals are subjected to a

gross necropsy.

Classification: The substance is classified into the appropriate GHS category based on the

dose levels at which mortality is observed.
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Visualized Workflows
GHS Classification Pathway for 3-Ethylcyclopentene
The following diagram illustrates the logical process for classifying a chemical like 3-
Ethylcyclopentene for acute oral toxicity based on experimental data.

Data Collection GHS Criteria Comparison

Hazard Classification & Communication

Acute Oral Toxicity Data
(e.g., from OECD 423 study)

Determine LD50 Value
or Mortality Pattern LD50 <= 5 mg/kgEvaluate 5 < LD50 <= 50 mg/kg

No

Category 1
(Fatal if swallowed)

Yes

50 < LD50 <= 300 mg/kg

No

Category 2
(Fatal if swallowed)

Yes

300 < LD50 <= 2000 mg/kg

No

Category 3
(Toxic if swallowed)

Yes

Category 4
(Harmful if swallowed)Yes

Generate GHS Label:
- Pictogram (Skull/Exclamation)
- Signal Word (Danger/Warning)

- H/P Statements

No (Not Classified
for this hazard)

Click to download full resolution via product page

Caption: GHS classification workflow for acute oral toxicity.

Conclusion
The GHS classification of 3-Ethylcyclopentene as Acute Toxicity (Oral) - Category 4 with the

hazard statement H302: Harmful if swallowed is well-established through aggregated data from
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multiple notifiers to the ECHA C&L Inventory.[1] Professionals handling this substance should

adhere to the specified precautionary statements to minimize risk. It is important to note the

absence of publicly available experimental data for other hazard endpoints such as

flammability, skin, and eye irritation. Therefore, a comprehensive risk assessment should be

conducted, and appropriate control measures should be implemented based on the known

hazards and potential for unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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